3-Chloro-2-piperidin-1-yl-phenylamine
Cat. No. B1584370
M. Wt: 210.7 g/mol
InChI Key: QKXQIYIXTYLFFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07427683B2
Procedure details
Using a procedure similar to Example 3, step (c), 1-(2-chloro-6-nitro-phenyl)-piperidine (79 mg, 0.32 mmol, as prepared in the previous step) was stirred with 44 mg of 5% Pd—C under H2 for 1 h 30 min to afford 54 mg (80%) of the title compound, contaminated with the des-chloro derivative, which was used immediately without further purification. Mass spectrum (ESI, m/z): Calcd. for C11H15ClN2, 211.0 (M+H), found 211.1.
Name
Yield
80%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([N+:8]([O-])=O)[C:3]=1[N:11]1[CH2:16][CH2:15][CH2:14][CH2:13][CH2:12]1>[Pd]>[Cl:1][C:2]1[C:3]([N:11]2[CH2:16][CH2:15][CH2:14][CH2:13][CH2:12]2)=[C:4]([NH2:8])[CH:5]=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(C(=CC=C1)[N+](=O)[O-])N1CCCCC1
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Step Two
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Name
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|
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Quantity
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44 mg
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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as prepared in the previous step)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC=1C(=C(C=CC1)N)N1CCCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 54 mg | |
| YIELD: PERCENTYIELD | 80% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
